Cas no 302331-18-6 (2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide)

• Product Name: 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide
• CAS No: 302331-18-6
• MF: C₆H₁₀F₃NO₃
• MW: 201.143712520599
• CID: 2821148
• PubChem ID: 56637024
• Update Time: 2025-05-21

2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide
• Acetamide, 2,2,2-trifluoro-N-[2-(2-hydroxyethoxy)ethyl]-
• RNRCOGKAZKSKNB-UHFFFAOYSA-N
• DB-103860
• SCHEMBL2777997
• Z992272804
• DTXSID40718157
• EN300-125535
• 302331-18-6
• C6H10F3NO3
• AKOS011787707

• Inchi： 1S/C6H10F3NO3/c7-6(8,9)5(12)10-1-3-13-4-2-11/h11H,1-4H2,(H,10,12)
• InChI Key： RNRCOGKAZKSKNB-UHFFFAOYSA-N
• SMILES： FC(C(NCCOCCO)=O)(F)F

Computed Properties

• Exact Mass: 201.06127767Da
• Monoisotopic Mass: 201.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide

2,2,2-Trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide (CAS 302331-18-6): A Comprehensive Technical Overview

The 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide (CAS 302331-18-6) is a specialized fluorinated acetamide derivative that has garnered significant attention in pharmaceutical and material science applications. This compound, often referred to as trifluoroacetamide hydroxyethoxy derivative, combines unique chemical properties that make it valuable for various industrial and research purposes.

Chemically, this molecule features a trifluoroacetamide group attached to a hydroxyethoxy ethyl side chain, creating a bifunctional structure with both polar and non-polar characteristics. The presence of fluorine atoms contributes to its enhanced stability and reactivity profile, while the hydroxyethoxy moiety provides water solubility and hydrogen bonding capabilities.

Recent studies highlight the growing importance of fluorinated acetamide derivatives in drug development, particularly as intermediates for novel therapeutics. The pharmaceutical industry has shown increased interest in 302331-18-6 compound due to its potential as a building block for targeted drug delivery systems and as a modifier for improving drug solubility.

In material science applications, 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide serves as a key precursor for surface modification agents. Its ability to introduce fluorine groups while maintaining water compatibility makes it particularly useful for creating specialized coatings with both hydrophobic and hydrophilic properties. Researchers are exploring its use in developing advanced materials for medical devices and electronic components.

The synthesis of CAS 302331-18-6 typically involves controlled reactions between trifluoroacetic acid derivatives and amino alcohols under specific conditions. Manufacturers have developed optimized production protocols to ensure high purity and yield, meeting the stringent requirements of pharmaceutical applications. Quality control measures for this compound often include HPLC analysis and spectroscopic characterization.

From a safety perspective, proper handling procedures should be followed when working with 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, standard laboratory safety protocols apply during its use and storage.

The market for fluorinated pharmaceutical intermediates like 302331-18-6 has shown steady growth, driven by increasing demand for fluorinated drugs and specialty chemicals. Industry analysts project continued expansion in this sector, particularly in regions with strong pharmaceutical manufacturing capabilities. Pricing and availability of this compound may vary depending on purity requirements and order quantities.

Environmental considerations for 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide include proper waste management and disposal methods. While fluorinated compounds generally exhibit greater environmental persistence, the hydroxyl group in this molecule may facilitate biodegradation under certain conditions. Researchers continue to study the environmental fate of such compounds to ensure sustainable use.

Analytical characterization of CAS 302331-18-6 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the molecular structure and purity of the compound, which is particularly important for pharmaceutical applications where stringent quality standards apply.

Future research directions for trifluoroacetamide hydroxyethoxy derivatives may explore their potential in emerging fields such as bioorthogonal chemistry and smart materials. The unique combination of fluorine chemistry and polyether functionality in this compound offers numerous possibilities for innovation in drug design and material engineering.

For researchers and manufacturers working with 2,2,2-trifluoro-N-2-(2-hydroxyethoxy)ethylacetamide, proper documentation and regulatory compliance are essential. Material Safety Data Sheets (MSDS) should be consulted for detailed handling instructions, and all applicable regulations should be followed when transporting or storing this chemical.

The versatility of 302331-18-6 compound continues to attract interest across multiple disciplines. As synthetic methodologies advance and applications expand, this fluorinated acetamide derivative is likely to play an increasingly important role in both pharmaceutical development and advanced material science.